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Compound of Interest

Compound Name: Acetyltrialanine

Cat. No.: B1664996 Get Quote

For the attention of researchers, scientists, and drug development professionals.

This technical guide addresses the current state of scientific knowledge regarding

Acetyltrialanine, also known by its systematic name N-Acetyl-L-alanyl-L-alanyl-L-alanine.

Despite its availability from various chemical suppliers as a synthetic peptide for research

purposes, a comprehensive review of publicly accessible scientific literature reveals a notable

scarcity of in-depth studies on its biological functions, mechanism of action, and potential

therapeutic applications. This document serves to summarize the available information and

highlight the significant gaps in our understanding of this molecule.

Chemical and Physical Properties
A summary of the basic chemical and physical properties of Acetyltrialanine is presented in

Table 1. This information is primarily derived from chemical supplier databases and general

chemistry resources.
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Property Value Source

Chemical Formula C₁₁H₁₉N₃O₅ PubChem

Molecular Weight 273.29 g/mol Biosynth

CAS Number 19245-85-3 CAS Common Chemistry

IUPAC Name

(2S)-2-[[(2S)-2-[[(2S)-2-

acetamidopropanoyl]amino]pro

panoyl]amino]propanoic acid

CAS Common Chemistry

Canonical SMILES

CC(=O)N--INVALID-LINK--

C(=O)N--INVALID-LINK--

C(=O)N--INVALID-LINK--

C(=O)O

PubChem

Appearance White to off-white powder Various Suppliers

Solubility
Information not widely

available
-

Storage Temperature -20°C to -80°C recommended Various Suppliers

Reported Biological and Research Applications
Information regarding the biological activity of Acetyltrialanine is sparse and largely confined

to its use as a tool in biochemical assays rather than as a bioactive molecule of intrinsic

interest. The primary reported applications are:

Substrate for Proteolytic Enzymes: The most consistent finding in the limited scientific

literature is the use of Acetyltrialanine and its methyl ester derivative as a substrate for

proteases, particularly elastase.[1][2][3] For example, N-acetyl-L-alanyl-L-alanyl-L-alanine

methyl ester has been used to measure elastase activity in human leukocyte lysosomal

granules.[3] However, these studies focus on the enzyme's activity and do not provide a

detailed analysis of Acetyltrialanine's specific properties or metabolic fate.

Component in Prodrug Design: In one study, Ac-Ala-Ala-Ala-OH was coupled to the

aminoglycoside of doxorubicin to create a prodrug. This modification was designed to abolish

the cytotoxic activity of doxorubicin until cleaved by a specific protease.[4] This application
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highlights its use as a cleavable peptide linker rather than a molecule with inherent biological

effects.

Tool in Enzyme Characterization: Acetyltrialanine has been mentioned as a substrate for

Nα-acetyl alanine aminopeptidase, facilitating the study of this enzyme's activity and

properties.

Unsubstantiated Claims from Commercial Suppliers
It is crucial for the scientific community to be aware that some commercial suppliers make

claims about the biological role of Acetyltrialanine that are not currently supported by peer-

reviewed scientific literature. For instance, one supplier describes Ac-Ala-Ala-Ala-OH as a

calcium-binding protein involved in the activation of zymogens in bacteria such as Salmonella

typhimurium. While intriguing, extensive searches of scientific databases have not yielded any

primary research articles to validate this assertion. Researchers should therefore approach

such claims with caution and seek independent verification.

Lack of Data on Mechanism of Action and Signaling
Pathways
A thorough search of scientific literature revealed no studies detailing a specific mechanism of

action for Acetyltrialanine in a biological system. Consequently, there is no information

available on any signaling pathways that may be modulated by this tripeptide. The absence of

such fundamental research significantly limits any potential consideration of Acetyltrialanine
for drug development or as a biological modulator.

Experimental Protocols
Due to the limited number of studies investigating the intrinsic properties of Acetyltrialanine,

there are no established, detailed experimental protocols for its use beyond its application as a

protease substrate. Protocols for its use in elastase assays are generally standard and can be

found in the cited literature.

Conclusion and Future Directions
In conclusion, Acetyltrialanine (N-Acetyl-L-alanyl-L-alanyl-L-alanine) is a synthetic tripeptide

that is commercially available and has found limited use as a substrate in protease assays and
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as a component in synthetic chemistry applications like prodrug design. There is a profound

lack of peer-reviewed scientific research into its inherent biological activities, mechanism of

action, and potential physiological roles. The claims made by some commercial entities

regarding its function as a calcium-binding protein in bacteria remain uncorroborated by

independent scientific investigation.

For the research community, this presents both a challenge and an opportunity. The current

void in knowledge means that the fundamental biological properties of Acetyltrialanine are yet

to be discovered. Future research could focus on:

Systematic Screening for Biological Activity: Evaluating Acetyltrialanine in a broad range of

biological assays to identify any potential therapeutic effects, such as antimicrobial, anti-

inflammatory, or anticancer activities.

Investigation of Unsubstantiated Claims: Independently testing the hypothesis that

Acetyltrialanine can bind calcium and modulate zymogen activation.

Metabolic Stability and Pharmacokinetic Studies: Determining the stability of

Acetyltrialanine in biological fluids and its pharmacokinetic profile to assess its potential as

a therapeutic agent.

Until such foundational research is conducted and published, Acetyltrialanine will remain a

molecule of unknown biological significance.

Visualizations
Due to the lack of established signaling pathways or complex experimental workflows

specifically involving Acetyltrialanine, no diagrams can be generated at this time. Should

future research elucidate such relationships, they can be visualized accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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